Cas no 89446-14-0 (6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-)
89446-14-0 structure
Product Name:6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-
CAS No:89446-14-0
MF:C13H13NO3
MW:231.247223615646
CID:600285
PubChem ID:14570334
Update Time:2025-04-19
6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-
- 4,8-dimethoxy-2-methylquinoline-6-carbaldehyde
- DTXSID80561780
- 89446-14-0
- SCHEMBL9830126
-
- Inchi: 1S/C13H13NO3/c1-8-4-11(16-2)10-5-9(7-15)6-12(17-3)13(10)14-8/h4-7H,1-3H3
- InChI Key: CPYWXVAOJHFLMX-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)N=C2C(=CC(C=O)=CC2=1)OC
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 48.4Ų
6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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